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Compound of Interest

Compound Name: C.I. Reactive yellow 86

Cat. No.: B3183079 Get Quote

Technical Support Center: C.I. Reactive Yellow
86
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming

solubility issues with C.I. Reactive Yellow 86 in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is C.I. Reactive Yellow 86?

A1: C.I. Reactive Yellow 86 is a reactive dye, appearing as a yellow powder.[1][2] It is used in

various applications, including the dyeing of cotton and viscose fibers.[1][2] Its chemical

formula is C₁₈H₁₄Cl₂N₈Na₂O₉S₂ with a molecular weight of 667.37 g/mol .[1][3]

Q2: What is the documented solubility of C.I. Reactive Yellow 86?

A2: The reported water solubility of C.I. Reactive Yellow 86 is 30 g/L at 50°C.[1][2] However,

the actual achievable solubility in a laboratory setting can be influenced by several factors.

Q3: What factors can negatively impact the solubility of C.I. Reactive Yellow 86?

A3: Several factors can hinder the dissolution of C.I. Reactive Yellow 86. The addition of

electrolytes, such as sodium chloride (NaCl) or sodium sulfate (Na₂SO₄), can decrease its
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solubility.[4][5][6] Also, adding alkaline agents during the initial dissolving step can cause the

dye to hydrolyze, which may affect its solubility.[4][5][6]

Q4: Can I use hot water to dissolve C.I. Reactive Yellow 86?

A4: While hot water can accelerate dissolution, it's a double-edged sword.[5][6] High

temperatures can also increase the rate of dye hydrolysis, where the dye reacts with water and

loses its reactivity.[7][8] It is generally recommended to use warm water (around 40-50°C) for

dissolution.[9]

Q5: What is dye hydrolysis and how does it affect my experiment?

A5: Hydrolysis is a chemical reaction where the reactive group of the dye molecule reacts with

water instead of the intended substrate. This hydrolyzed form of the dye is typically less soluble

and is no longer reactive, meaning it will not covalently bind to your target.[10] This can lead to

inaccurate results and precipitation in your solution.[9]

Troubleshooting Guide
This guide addresses common problems encountered when preparing solutions of C.I.
Reactive Yellow 86.
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Problem Potential Cause Recommended Solution

Cloudy solution or visible

particles after mixing.

Incomplete dissolution of the

dye powder.

1. "Pasting" Technique: Create

a smooth paste of the dye

powder with a small amount of

cold deionized water before

adding the bulk of the warm

solvent.[5][9] 2. Use a

Solubilizing Agent: Add urea to

the solvent before introducing

the dye. Urea helps prevent

dye aggregation.[7][9] 3.

Gentle Warming & Agitation:

Stir the solution on a magnetic

stirrer and gently warm it to 40-

50°C.[9] 4. Sonication: Use a

bath sonicator for brief

intervals to help break up dye

aggregates.[9]

Precipitate forms over time in a

previously clear solution.

The dye is coming out of

solution due to

supersaturation, temperature

changes, or slow hydrolysis.

1. Re-dissolve: Gently warm

and agitate the solution before

use. 2. Store Properly: Store

stock solutions in a cool, dark

place to minimize degradation.

3. Prepare Fresh: For critical

experiments, it is best to

prepare the dye solution fresh.
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Color of the solution appears

pale or fades.

Significant dye degradation

has likely occurred due to

hydrolysis.

1. Check pH: Ensure the

solvent is neutral before

adding the dye.[9] 2. Avoid

High Temperatures: Do not boil

the solution or use excessively

hot water for dissolution.[7] 3.

Prepare a Fresh Solution: The

faded solution should be

discarded and a new one

prepared.

Splotches or uneven coloring

in application (e.g., on a

membrane or in a gel).

Undissolved dye particles are

present in the solution.

1. Filter the Solution: After

dissolution, filter the solution

through a 0.22 µm or 0.45 µm

syringe filter to remove any

remaining micro-aggregates.

[9] 2. Improve Initial

Dissolution: Revisit the

dissolution protocol, ensuring

the "pasting" technique and

use of solubilizing agents are

employed.

Quantitative Data Summary
The solubility of reactive dyes is highly dependent on the experimental conditions. The

following table summarizes the key factors influencing the solubility of C.I. Reactive Yellow 86.
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Factor Effect on Solubility

Typical

Concentration /

Condition

Reference

Temperature

Increases solubility,

but also increases

hydrolysis rate.

40-50°C is often a

good balance.
[9][11]

Urea

Increases solubility by

preventing dye

aggregation.

Can be used as a co-

solvent (e.g., in a 20%

w/v solution).

[7][9]

Electrolytes (e.g.,

NaCl, Na₂SO₄)

Generally decreases

solubility.

Varies by application;

add after dye is fully

dissolved if required

for the reaction.

[4][5][6]

pH

Can affect solubility;

alkaline conditions

promote hydrolysis.

Dissolve in neutral pH

water. Adjust pH later

if the experimental

protocol requires it.

[9][11]

Experimental Protocols
Protocol 1: Preparation of a C.I. Reactive Yellow 86
Stock Solution
This protocol provides a standardized method for preparing a stock solution of C.I. Reactive
Yellow 86 with improved solubility.

Materials:

C.I. Reactive Yellow 86 powder

Deionized water

Urea (optional, but recommended)

Magnetic stirrer and stir bar
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Volumetric flask

0.22 µm syringe filter (optional)

Procedure:

Prepare Solvent: If using urea, first prepare a 20% (w/v) urea solution by dissolving 20 g of

urea in deionized water and bringing the final volume to 100 mL.

Weigh Dye: Accurately weigh the required amount of C.I. Reactive Yellow 86 powder.

Create a Paste: Place the dye powder in a beaker. Add a small amount of the solvent

(deionized water or urea solution) and mix thoroughly to create a smooth, lump-free paste.

This ensures all dye particles are wetted.[9]

Transfer to Flask: Quantitatively transfer the paste to a volumetric flask using additional

solvent to rinse the beaker.

Dissolve: Add the solvent to approximately 80% of the final desired volume. Place the flask

on a magnetic stirrer and stir.

Gentle Warming: If necessary, gently warm the solution to 40-50°C to aid dissolution. Do not

exceed 50°C.[9]

Cool and Adjust Volume: Once the dye is fully dissolved and the solution is clear, allow it to

cool to room temperature.

Final Volume: Bring the solution to the final volume with the solvent.

Filtration (Optional): For applications requiring a completely particle-free solution, filter

through a 0.22 µm syringe filter.

Storage: Store the solution in a tightly sealed container in a cool, dark place. For best

results, use within a few hours of preparation.
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Workflow for Preparing C.I. Reactive Yellow 86 Solution
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Caption: A flowchart detailing the recommended experimental workflow for preparing a C.I.
Reactive Yellow 86 solution.
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Click to download full resolution via product page

Caption: A decision-making diagram for troubleshooting common solubility problems with C.I.
Reactive Yellow 86.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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